2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene

• CAS No.: 64183-86-4
• Molecular Formula: C10H9N
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 2-azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene
• InChI: InChI=1S/C10H9N/c1-2-6-10-8-9(4-1)5-3-7-11-10/h1-7H,8H2
• InChI Key: BSQUBFJCFCOOHW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C1N=CC=C2

Description

2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene, also known as 11-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, is a bicyclic compound with a nitrogen atom incorporated into its structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a suitable diene with a nitrogen-containing reagent under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and isolation of the final product to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

11-Oxabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene: A similar bicyclic compound with an oxygen atom instead of nitrogen.

Bicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene-2-carboxamide: A derivative with a carboxamide group.

Uniqueness

2-Azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene is unique due to the presence of a nitrogen atom in its bicyclic structure, which imparts distinct chemical and biological properties compared to its oxygen-containing analogs and other derivatives .